2-(4-Ethylphenyl)benzoic acid, 95%
Overview
Description
2-(4-Ethylphenyl)benzoic acid, also known as 4-ethylbenzoic acid, is an aromatic acid that is widely used in the synthesis of various organic compounds. It is a white crystalline solid with a melting point of 140°C and a boiling point of 278°C. It is soluble in most organic solvents, including ethanol, methanol, and acetone. The structure of 4-ethylbenzoic acid is shown in Figure 1.
Scientific Research Applications
4-Ethylbenzoic acid has been used in a variety of scientific research applications. It has been used in the synthesis of various organic compounds, such as amino acids, peptides, and pharmaceuticals. It has also been used in the synthesis of polymers and in the development of new materials. Additionally, it has been used in the synthesis of dyes and pigments, as well as in the production of pesticides and herbicides.
Mechanism of Action
The mechanism of action of 2-(4-Ethylphenyl)benzoic acid, 95%ic acid is not fully understood. It is believed to act as an inhibitor of enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. Additionally, it is believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
4-Ethylbenzoic acid has been shown to have anti-inflammatory and antioxidant effects in animal studies. It has been shown to reduce inflammation and oxidative damage in a variety of tissues, including the lungs, liver, and brain. Additionally, it has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes.
Advantages and Limitations for Lab Experiments
4-Ethylbenzoic acid is a relatively safe and non-toxic compound, making it suitable for use in laboratory experiments. Additionally, it has a relatively low melting point, making it easy to dissolve in organic solvents. However, it has a relatively low solubility in water, making it difficult to use in aqueous solutions.
Future Directions
For the use of 2-(4-Ethylphenyl)benzoic acid, 95%ic acid include its use in the synthesis of more complex organic compounds, such as pharmaceuticals and polymers. Additionally, it could be used in the development of new materials, such as catalysts and sensors. Additionally, it could be used in the development of new pesticides and herbicides. Finally, it could be used in the development of new dyes and pigments.
Synthesis Methods
4-Ethylbenzoic acid can be synthesized from the reaction of ethylbenzene and oxygen in the presence of an acidic catalyst. The reaction is shown in Figure 2. The reaction produces ethylbenzoic acid and water as the main products.
properties
IUPAC Name |
2-(4-ethylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O2/c1-2-11-7-9-12(10-8-11)13-5-3-4-6-14(13)15(16)17/h3-10H,2H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYPULEPXAXULTM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=CC=CC=C2C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20545428 |
Source
|
| Record name | 4'-Ethyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20545428 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Ethylphenyl)benzoic acid | |
CAS RN |
84392-24-5 |
Source
|
| Record name | 4′-Ethyl[1,1′-biphenyl]-2-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=84392-24-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Ethyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20545428 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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